Cas no 2540-19-4 (2(1H)-Quinolinethione,4-methyl-1-(1-methylethyl)-)
2540-19-4 structure
Product Name:2(1H)-Quinolinethione,4-methyl-1-(1-methylethyl)-
CAS No:2540-19-4
MF:C13H15NS
MW:217.32990193367
CID:251705
PubChem ID:121226824
Update Time:2025-04-19
2(1H)-Quinolinethione,4-methyl-1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinethione,4-methyl-1-(1-methylethyl)-
- Carbostyril,1-isopropyl-4-methylthio- (7CI,8CI)
- DTXSID801239759
- 1-Isopropyl-4-methylquinoline-2(1H)-thione
- 2540-19-4
- 4-Methyl-1-(1-methylethyl)-2(1H)-quinolinethione
- Carbostyril,1-isopropyl-4-methylthio-(7ci,8ci)
-
- Inchi: 1S/C13H15NS/c1-9(2)14-12-7-5-4-6-11(12)10(3)8-13(14)15/h4-9H,1-3H3
- InChI Key: YIXMZTHITGRMLM-UHFFFAOYSA-N
- SMILES: S=C1C=C(C)C2C=CC=CC=2N1C(C)C
Computed Properties
- Exact Mass: 217.09265
- Monoisotopic Mass: 217.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.3A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 3.24
2(1H)-Quinolinethione,4-methyl-1-(1-methylethyl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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